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Compound of Interest

Compound Name: 2-Methyl-5-nitroaniline

Cat. No.: B049896

Essential Safety and Handling Guide for 2-Methyl-5-
nitroaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Methyl-5-nitroaniline (CAS No. 99-55-8). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Chemical Identity and Hazards

Property Value References

2-Amino-4-nitrotoluene, 5-
Synonyms ] o [1]
Nitro-o-toluidine

Molecular Formula C7HsN20:2 [2]
Molecular Weight 152.15 g/mol [2]
Appearance Golden yellow powder/crystals  [2]
Melting Point 103-107 °C [2]

Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity (Dermal) Category 3 )
skin
Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer
_ _ H412: Harmful to aquatic life
Chronic Aquatic Hazard Category 3

with long lasting effects

This data is compiled from multiple safety data sheets.[1][2][3]

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step procedure is mandatory to minimize exposure and

ensure a safe working environment.
1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]

Ensure that an eyewash station and a safety shower are readily accessible and functional.[4]

Verify that the work area is free of incompatible materials such as strong oxidizing agents,

acids, acid anhydrides, acid chlorides, and chloroformates.[5][6]

2. Personal Protective Equipment (PPE) Selection:

A risk-based approach should be taken when selecting PPE. The following table outlines the

required equipment.[2][4]
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PPE Category

Specification

Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN 166, 29 CFR 1910.133

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile) and a lab coat or

impervious protective clothing.

Consult glove manufacturer

data.

Respiratory Protection

For tasks with a high risk of
dust generation (e.g.,
weighing, open transfers), a
NIOSH-approved respirator is

required.

NIOSH, EN 149

3. Handling Procedure:

o Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][6]

e Avoid contact with skin, eyes, and clothing.[3][6]

e Do not eat, drink, or smoke in the handling area.[3][6]

» After handling, wash hands thoroughly.[3][6]

4. Storage:

» Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][6]

e The storage area should be locked.[3]

Emergency Procedures
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Situation Action

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Call a POISON
CENTER or doctor immediately.[3][7]

Immediately wash the affected skin with plenty

Skin Contact of water. Take off all contaminated clothing
immediately.[3][7]
Eye Contact Rinse eyes with water as a precaution.[3][7]

Rinse the mouth. Call a physician or POISON
Ingestion CENTER immediately. Do NOT induce vomiting.

[3]7]

Evacuate and ventilate the spill area. Wear
Spil appropriate PPE. For containment, use a clean
pi -
shovel to place the material into a dry, covered

container without compressing it.[3][7]

Disposal Plan

Contaminated materials and waste must be handled as hazardous waste.[4]

. Waste Collection:

[EEN

» Collect waste material in a suitable, labeled, and sealed container.[4]
2. Disposal of Contaminated PPE:

o Used gloves, lab coats, and other disposable PPE should be collected in a designated
hazardous waste container.[4]

3. Final Disposal:

» Dispose of contents and container in accordance with licensed collector's sorting
instructions.[3]
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+ Do not allow the chemical or its containers to enter drains or waterways.[4]

Experimental Workflow and Safety Diagram

Workflow for Handling 2-Methyl-5-nitroaniline

Preparation

Read SDS

Don PPE

Setup in Fume Hood

Perform Reaction

Weigh Compound n

Cleanup $ Disposal

Decontaminate Glassware

:

Segregate Waste

:

Dispose as Hazardous

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of 2-Methyl-5-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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